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Introduction
Antimony (Sb), a metalloid of increasing environmental and industrial interest, exists in nature

as a mix of two stable isotopes: ¹²¹Sb and ¹²³Sb. This guide focuses on the heavier stable

isotope, Antimony-123 (¹²³Sb), providing an in-depth overview of its natural abundance,

geological and environmental distribution, and the analytical methodologies used for its

quantification. Understanding the natural occurrence and distribution of ¹²³Sb is crucial for a

variety of scientific disciplines, including environmental science, geochemistry, and drug

development, where isotopic analysis can serve as a powerful tool for tracing sources of

contamination and understanding metabolic pathways.

Natural Abundance of Antimony-123
Antimony has two naturally occurring stable isotopes, ¹²¹Sb and ¹²³Sb. The natural abundance

of these isotopes is remarkably constant in terrestrial materials. Antimony-123 accounts for

approximately 42.79% of the total antimony atoms in nature.[1][2]

Isotope
Natural Abundance
(%)

Relative Atomic
Mass (Da)

Nuclear Spin (I)

¹²¹Sb 57.21 120.9038212 5/2

¹²³Sb 42.79 122.9042160 7/2

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b576670?utm_src=pdf-interest
https://www.benchchem.com/product/b576670?utm_src=pdf-body
https://www.benchchem.com/product/b576670?utm_src=pdf-body
https://www.benchchem.com/product/b576670?utm_src=pdf-body
https://www.researchgate.net/publication/365968992_New_method_for_antimony_isotope_analysis
https://en.wikipedia.org/wiki/Antimony
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Geological and Environmental Distribution
The distribution of Antimony-123 in the natural environment is intrinsically linked to the

geochemistry of the element antimony. As the isotopic ratio of antimony is relatively constant,

the concentration of ¹²³Sb in any given environmental compartment is a direct function of the

total antimony concentration.

Geological Occurrence
The average abundance of antimony in the Earth's crust is estimated to be between 0.2 and

0.5 parts per million (ppm).[3] It is a chalcophile element, meaning it has an affinity for sulfur,

and is most commonly found in sulfide minerals.[4] While over one hundred minerals of

antimony are known, the primary ore mineral is stibnite (Sb₂S₃).[3] Antimony deposits are often

associated with hydrothermal processes and are found in a variety of geological settings.[4][5]

Geological Material Typical Antimony Concentration (ppm)

Earth's Crust (average) 0.2 - 0.5[3]

Stibnite (Sb₂S₃) Up to 71.7% Sb by mass

Soils (background) 0.3 - 8.6[6]

Mine-contaminated soils Can exceed 1500[7]

Environmental Distribution
Antimony is released into the environment from both natural and anthropogenic sources.

Natural sources include the weathering of rocks and volcanic emissions. Anthropogenic

sources, which are now the dominant contributors to environmental antimony levels, include

mining and smelting operations, the combustion of fossil fuels, and the use of antimony in

various industrial applications such as flame retardants and lead-acid batteries.[4]

Once in the environment, antimony can be found in soils, sediments, water, and the

atmosphere. Its mobility and speciation are influenced by factors such as pH, redox potential,

and the presence of other chemical species. In soils and sediments, antimony tends to be

adsorbed onto clay minerals and iron and manganese oxides.[8]
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Environmental Compartment Typical Antimony Concentration

Unpolluted Soils 0.3 - 8.6 µg/g[6]

Contaminated Soils (mining areas) >1500 µg/g[7]

Groundwater (background) <1 µg/L[8]

Surface Water (unpolluted) <1 µg/L

Air (background) <20 ng/m³[8]

Air (near industrial sources) >1000 ng/m³[8]

Experimental Protocols for Isotopic Analysis
The precise and accurate determination of antimony isotopic ratios, including the abundance of

¹²³Sb, is predominantly achieved using Multicollector Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS). This technique allows for high-precision measurements of isotope

ratios in a variety of sample matrices.

Sample Preparation and Digestion
The initial step in the analysis of solid samples such as rocks, soils, and sediments is to bring

the antimony into a liquid form. This is typically achieved through acid digestion.

For Geological and Soil Samples: A common method involves microwave-assisted digestion

with a mixture of strong acids. A combination of nitric acid (HNO₃) and hydrochloric acid

(HCl) is often used.[9][10] For more resistant matrices, a more aggressive digestion using a

mixture of nitric, hydrochloric, perchloric (HClO₄), and hydrofluoric (HF) acids may be

necessary.[10]

Chromatographic Separation
To eliminate isobaric interferences (elements with isotopes of the same mass as antimony

isotopes, such as certain isotopes of tin and tellurium) and matrix effects, antimony is typically

separated from the sample matrix prior to isotopic analysis.
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Ion-Exchange Chromatography: A widely used method involves passing the digested sample

solution through an anion-exchange resin column.[1][11][12] Antimony can be selectively

eluted from the column, effectively separating it from interfering elements.

Isotopic Measurement by MC-ICP-MS
The purified antimony fraction is then introduced into the MC-ICP-MS for isotopic analysis.

Instrumentation: A high-resolution multicollector inductively coupled plasma mass

spectrometer is used to simultaneously measure the ion beams of ¹²¹Sb and ¹²³Sb.

Mass Bias Correction: Instrumental mass bias, which can affect the accuracy of the

measured isotope ratios, is corrected for using a standard-sample bracketing technique,

often in combination with an internal standard such as tin (Sn).[11][12]

Hydride Generation: For samples with very low antimony concentrations, a hydride

generation (HG) system can be coupled to the MC-ICP-MS.[13][14] This technique converts

antimony in the sample to a volatile hydride (stibine, SbH₃), which enhances the signal

intensity and reduces matrix effects.

Sample Preparation Separation Isotopic Analysis

Solid Sample (Rock, Soil) Acid Digestion (e.g., HNO3 + HCl) Ion-Exchange Chromatography MC-ICP-MS Data Acquisition (¹²¹Sb, ¹²³Sb) Mass Bias Correction Isotopic Ratio (¹²³Sb/¹²¹Sb)
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Fig. 1: Experimental workflow for antimony isotope analysis.

Logical Relationships in Antimony Distribution
The distribution of Antimony-123 in the environment is governed by a series of interconnected

processes, from its geological origins to its mobilization and transport in various environmental

systems.
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Fig. 2: Simplified pathway of antimony distribution in the environment.
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Conclusion
Antimony-123 is a stable isotope of antimony with a consistent natural abundance of

approximately 42.79%. Its distribution in the environment is dictated by the geochemical

behavior of the element antimony, which is found in trace amounts in the Earth's crust and is

mobilized by both natural and anthropogenic processes. The analytical techniques for

determining the isotopic composition of antimony are well-established, with MC-ICP-MS being

the method of choice for high-precision measurements. A thorough understanding of the

natural occurrence and distribution of Antimony-123, along with the methods for its analysis, is

essential for researchers and professionals working in fields where the tracking and sourcing of

antimony are of critical importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubs.acs.org/doi/abs/10.1021/acs.analchem.2c03420
https://pubs.acs.org/doi/abs/10.1021/acs.analchem.4c05392
https://pubs.rsc.org/en/content/articlelanding/2024/ja/d4ja00333k
https://pubs.rsc.org/en/content/articlelanding/2024/ja/d4ja00333k
https://www.benchchem.com/product/b576670#natural-occurrence-and-distribution-of-antimony-123
https://www.benchchem.com/product/b576670#natural-occurrence-and-distribution-of-antimony-123
https://www.benchchem.com/product/b576670#natural-occurrence-and-distribution-of-antimony-123
https://www.benchchem.com/product/b576670#natural-occurrence-and-distribution-of-antimony-123
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b576670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

